1-Ethylnaphthalene
Overview
Description
Synthesis Analysis
The synthesis of 1-Ethylnaphthalene and related compounds often involves complex chemical reactions. For example, a novel synthesis method for 1,4-dimethylnaphthalene, which is structurally related to 1-Ethylnaphthalene, utilizes the Friedel-Crafts reaction followed by several steps including dehydration and dehydrogenation (Kung, 1964).
Molecular Structure Analysis
Molecular structure analysis of ethylenic compounds, including 1-Ethylnaphthalene, reveals important insights into their chemical behavior. The molecular structure of ethylene, as an example, has been studied extensively to understand the bond distances and angles that are crucial for the chemical properties of ethylenic compounds (Bartell & Bonham, 1959).
Chemical Reactions and Properties
1-Ethylnaphthalene undergoes various chemical reactions that highlight its chemical properties. Its pyrolysis, for instance, leads to the formation of several compounds, including 1-vinylnaphthalene and 1-methylnaphthalene, showcasing its reactivity and potential pathways for decomposition (Yang, Lu, & Chai, 2009).
Physical Properties Analysis
The physical properties of 1-Ethylnaphthalene and related compounds can be inferred from studies on similar molecules. The structure and physical characteristics of ethylene glycol, for example, provide insights into the behavior of small organic molecules with ethylenic bonds under various conditions (Yue, Zhao, Ma, & Gong, 2012).
Chemical Properties Analysis
The chemical properties of 1-Ethylnaphthalene are closely tied to its molecular structure and the type of reactions it undergoes. The photocycloaddition reactions of 1-cyanonaphthalene, though not directly related to 1-Ethylnaphthalene, provide valuable context on the chemical reactivity of naphthalene derivatives under various conditions (Yasuda, Pac, & Sakurai, 1980).
Scientific Research Applications
Pyrolysis in Fuel Combustion : 1-EN, found in coal and petroleum, decomposes during fuel combustion, influencing the formation of soot and polycyclic aromatic hydrocarbons (PAHs). Its pyrolysis was studied in a flow reactor, revealing products like 1-vinylnaphthalene, 1-methylnaphthane, acenaphthalene, and others, with pathways hypothesized for their formation (Yang, Lu, & Chai, 2009).
Triplet Energy Transfer : A study on poly(1-vinylnaphthalene) in a rigid glass at 77°K showed delayed fluorescence due to triplet–triplet annihilation following intramolecular triplet energy transfer. 1-EN at equivalent concentrations did not exhibit this delayed emission (Cozzens & Fox, 1969).
Oxidation with Hydrogen Peroxide : Research on the oxidation of 1-EN with hydrogen peroxide in the presence of transition metal mono-substituted Keggin-type polyoxometalates showed selective oxidation processes and potential reaction pathways (Estrada et al., 2011).
Rotational Dynamics in Solutions : The rotational dynamics of 2-ethylnaphthalene in various solutions were investigated using transient grating optical Kerr effect techniques. This study highlighted the influence of local liquid structure on the relaxation dynamics of 2-ethylnaphthalene (Greenfield et al., 1994).
Critical Properties Measurement : The critical pressures and temperatures of 2-ethylnaphthalene, among other alkylnaphthalenes, were measured using a pulse-heating method suitable for thermally unstable compounds (Nikitin, Popov, & Bogatishcheva, 2013).
Fluorescent Tracer Stability in Engines : 1-Methylnaphthalene, similar in structure to 1-EN, is used as a laser-induced fluorescence tracer in internal combustion engines. Its conversion and the base fuel isooctane were analyzed to understand the bias in LIF measurement results due to partial tracer oxidation (Fendt et al., 2020).
Mechanism of Action
Target of Action
1-Ethylnaphthalene is a complex organic compound with the molecular formula C12H12 It has been employed as a guest molecule to investigate its binding to aggregates of sodium cholate, taurocholate, deoxycholate, and deoxytaurocholate .
Mode of Action
It is known to interact with its targets through non-covalent interactions, such as hydrophobic interactions and π-π stacking . These interactions can lead to changes in the structure and function of the target molecules, potentially affecting their biological activity.
Biochemical Pathways
1-Ethylnaphthalene has been shown to undergo diverse oxidative transformations when metabolized by the soil bacterium Sphingobium barthaii KK22 . The compound is oxidized through the aromatic rings, the alkyl moiety, and both the aromatic rings and the alkyl moiety, resulting in a diverse metabolite profile . This includes different carboxylic acid metabolites and conjugation products . The transformation products were organized to construct the first extensive description of 1-Ethylnaphthalene transformation to the TCA cycle by a bacterium .
Pharmacokinetics
Its physical and chemical properties, such as its molecular weight of 1562237 and its boiling point of 258-260 °C , suggest that it may have significant bioavailability
Result of Action
Its transformation by sphingobium barthaii kk22 suggests that it may have significant effects on microbial metabolism
Action Environment
The action of 1-Ethylnaphthalene can be influenced by various environmental factors. For instance, the stability and reactivity of 1-Ethylnaphthalene can be affected by the type of solvent, temperature, and storage time . Additionally, the presence of certain microorganisms, such as Sphingobium barthaii KK22, can significantly influence the transformation and degradation of 1-Ethylnaphthalene in the environment .
Safety and Hazards
1-Ethylnaphthalene should be handled with care. Avoid contact with skin, eyes, and avoid inhalation of vapour or mist . It is recommended to wear personal protective equipment/face protection and ensure adequate ventilation . In case of accidental ingestion or contact, immediate medical attention is advised .
properties
IUPAC Name |
1-ethylnaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12/c1-2-10-7-5-8-11-6-3-4-9-12(10)11/h3-9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMXIYERNXPIYFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10870852 | |
Record name | 1-Ethylnaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10870852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethylnaphthalene | |
CAS RN |
1127-76-0, 27138-19-8 | |
Record name | 1-Ethylnaphthalene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1127-76-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethylnaphthalene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001127760 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Naphthalene, ethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027138198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-ETHYLNAPHTHALENE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59390 | |
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Record name | 1-Ethylnaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10870852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethylnaphthalene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.121 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-ETHYLNAPHTHALENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P1MIE8TZ19 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-ethylnaphthalene?
A1: The molecular formula of 1-ethylnaphthalene is C12H12, and its molecular weight is 156.23 g/mol.
Q2: What spectroscopic data is available for 1-ethylnaphthalene?
A2: Several spectroscopic techniques have been employed to characterize 1-ethylnaphthalene. These include UV absorption spectroscopy [, ], fluorescence spectroscopy [, , , , ], 13C NMR [], and gas chromatography-mass spectrometry (GC-MS) [, ]. These techniques provide insights into its electronic structure, interactions with other molecules, and fragmentation patterns.
Q3: Is there information available about the stability of 1-ethylnaphthalene under various conditions?
A3: While specific degradation studies might be limited in the provided research, its presence as a residue in stored potatoes after 18 weeks suggests some degree of stability []. Additionally, its use in high-temperature water solubility studies [] implies stability under those conditions.
Q4: How does the presence of sodium chloride affect the interaction of 1-ethylnaphthalene with sodium cholate aggregates?
A4: Increasing the ionic strength of a solution by adding sodium chloride impacts the binding dynamics of 1-ethylnaphthalene with sodium cholate aggregates. This change results in faster binding dynamics, potentially due to changes in the aggregate structure and the guest molecule's microenvironment [, ].
Q5: Has 1-ethylnaphthalene been utilized in catalytic reactions?
A5: While 1-ethylnaphthalene itself isn't a catalyst, it serves as a model compound in studies investigating the activity and deactivation of catalytic systems. For instance, it helps understand the performance of molybdenum disulfide catalysts in the hydrocracking of coal [, ]. By tracking the conversion of 1-ethylnaphthalene to 2-ethylnaphthalene, researchers gain insight into the catalyst's hydrogenation and rearrangement capabilities [, ].
Q6: Are there computational studies investigating the properties of 1-ethylnaphthalene?
A6: Yes, theoretical calculations have been employed to determine suitable “volumetric standards” for Solid Phase Microextraction (SPME) using compounds like 1-ethylnaphthalene []. These calculations involve partition coefficient estimations between the fiber and the sample, aiding in analytical method development. Additionally, computational studies have explored the structure and vibrational spectra of 1-ethylnaphthalene [], contributing to a deeper understanding of its physicochemical properties.
Q7: What is the environmental fate of 1-ethylnaphthalene, particularly in the context of its use as a potato sprout inhibitor?
A7: Research on the distribution and removal of 1,4-dimethylnaphthalene (1,4-DMN) residues, another compound used for the same purpose, from treated potatoes provides some insight []. While 1-ethylnaphthalene itself wasn't studied, the findings that washing removes negligible amounts of 1,4-DMN residues suggest that similar behavior might be observed with 1-ethylnaphthalene. This highlights the importance of understanding the potential for these compounds to persist in the environment and the need for effective mitigation strategies.
Q8: What are the known toxicological effects of 1-ethylnaphthalene on aquatic organisms?
A8: Studies on grass shrimp (Palaemonetes pugio) exposed to 1-ethylnaphthalene revealed its toxic effects, with a 48-hour LC50 of 295 μg/L []. This information emphasizes the importance of understanding the potential ecological risks associated with the release of 1-ethylnaphthalene and similar compounds into aquatic ecosystems.
Q9: What analytical techniques are commonly employed to detect and quantify 1-ethylnaphthalene?
A9: Several analytical techniques have been used in the research on 1-ethylnaphthalene:
- Gas chromatography (GC) coupled with mass spectrometry (MS): This technique is widely used to identify and quantify 1-ethylnaphthalene in complex mixtures, such as tobacco [] and environmental samples.
- High-performance liquid chromatography (HPLC) with UV detection: HPLC methods offer an alternative for separating and quantifying 1-ethylnaphthalene []. These methods are particularly useful for analyzing residues in food products and environmental matrices.
- Fluorescence Spectroscopy: The inherent fluorescent properties of 1-ethylnaphthalene enable its detection and quantification in various matrices, including solutions and bile salt aggregates [, , , , ].
- Solid Phase Microextraction (SPME): SPME, coupled with GC/MS, serves as a valuable tool for extracting and concentrating 1-ethylnaphthalene from various matrices prior to analysis [].
Q10: What is the significance of analytical method validation in the context of 1-ethylnaphthalene analysis?
A10: Method validation is critical for ensuring the reliability and accuracy of analytical data. In the case of 1-ethylnaphthalene, researchers validated HPLC methods used to quantify its residues in potato samples []. This validation process typically involves assessing parameters like accuracy, precision, specificity, linearity, and sensitivity to demonstrate that the method is fit for its intended purpose.
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